Methyl 2-[2-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate

• IUPAC Name: methyl 2-[2-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• InChI: InChI=1S/C22H22N2O7/c1-28-14-7-8-19(29-2)17(11-14)23-20(25)12-24-10-9-15-16(22(24)27)5-4-6-18(15)31-13-21(26)30-3/h4-11H,12-13H2,1-3H3,(H,23,25)
• InChI Key: MYWLIEJIXFOTMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C=CC3=C(C2=O)C=CC=C3OCC(=O)OC
• Molecular Formula: C22H22N2O7
• Molecular Weight: 426.4 g/mol

Description

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the sources I searched.

Scientific Research Applications

Anticancer Activity

Research has shown that certain derivatives, like those involving modifications at the isoquinoline moiety, exhibit potent anticancer properties. For instance, compounds with structural similarities have demonstrated significant topoisomerase I-targeting activity and cytotoxicity against cancer cells. Studies utilizing human tumor xenograft models in mice have identified these compounds as effective in inhibiting tumor growth in vivo, highlighting their potential as novel anticancer agents (Ruchelman et al., 2004).

Analytical Chemistry Applications

Derivatives of the compound have been used in analytical chemistry as derivatizing agents for the assay of specific compounds. For instance, methods have been developed for assaying methylglyoxal in chemical and biological systems by derivatization with related compounds, showcasing their utility in analytical methodologies and the potential for monitoring and studying biological and chemical processes (McLellan & Thornalley, 1992).

Ligand Properties for Metal Complex Formation

The introduction of methyl substituents in the structure of related compounds strongly alters their ligand properties, influencing complex formation with metals like gallium(III). This property is exploited in studies focused on the synthesis of metal complexes for potential applications in materials science, catalysis, and medicinal chemistry (Schmidbaur et al., 1991).

Nonlinear Optical (NLO) Properties

Research into the electronic structure and NLO properties of novel derivatives has been conducted, with findings indicating that these compounds exhibit significant nonlinear optical properties. Such studies are crucial for the development of materials for optoelectronic applications, demonstrating the compound's relevance beyond pharmacological uses (Halim & Ibrahim, 2017).

Antimicrobial Agents

Some derivatives have been synthesized and evaluated for their potential as antimicrobial agents, showing significant activity against various bacterial and fungal strains. This suggests their applicability in developing new antimicrobial drugs to combat resistant pathogens (Raju et al., 2016).

Mechanism of Action

The mechanism of action of this compound is not available in the sources I searched.